Cas no 122341-40-6 (Neuropeptide Y (13-36), amide, human)
Neuropeptide Y (13-36), amide, and human are selective agonists of neuropeptide Y2 receptor
122341-40-6 structure
Neuropeptide Y (13-36), amide, human Properties
Names and Identifiers
-
- 13-36-Neuropeptide Y(human) (9CI)
- Neuropeptide Y (13-36) (human, rat)
- Neuropeptide Y (13-36), human
- NEUROPEPTIDE Y (13-36), HUMAN, RAT
- L-Pro-L-Ala-L-Glu-L-Asp-L-Met-L-Ala-L-Arg-L-Tyr-L-Tyr-L-Ser-L-Ala-L-Leu-L-Arg-L-His-L-Tyr-L-Ile-L-Asp(NH2)-L-Leu-L-Ile-L-Thr-L-Arg-L-Gln-L-Arg-L-Tyr-NH2
- NPY (13-36) (HUMAN,RAT)
- PAEDMARYYSALRHYINLITRQRY-NH2
- PRO-ALA-GLU-ASP-MET-ALA-ARG-TYR-TYR-SER-ALA-LEU-ARG-HIS-TYR-ILE-ASN-LEU-ILE-THR-ARG-GLN-ARG-TYR-NH2
- REF DUPL: H-Pro-Ala-Glu-Asp-Met-Ala-Arg-Tyr-Tyr-Ser-Ala-Leu-Arg-His-Tyr-Ile-Asn-Leu-Ile-Thr-Arg-Gln-Arg-T
- TYR-PRO-SER-LYS-PRO-ASP-ASN-PRO-GLY-GLU-ASP-ALA-PRO-ALA-GLU-ASP-MET-ALA-ARG-TYR-TYR-SER-ALA-LEU-ARG-HIS-TYR-ILE-ASN-LEU-ILE-THR-ARG-GLN-ARG-TYR-NH2: YPSKPDNPGEDAPAEDMARYYSALRHYINLITRQRY-NH2
- Neuropeptide Y(13-36)【rat】
- H-PRO-ALA-GLU-ASP-MET-ALA-ARG-TYR-TYR-SER-ALA-LEU-ARG-HIS-TYR-ILE-ASN-LEU-ILE-THR-ARG-GLN-ARG-TYR-NH2
- REF DUPL: H-Pro-Ala-Glu-Asp-Met-Ala-Arg-Tyr-Tyr-Ser-Ala-Leu-Arg-His-Tyr-Ile-Asn-Leu-Ile-Thr-Arg-Gln-Arg-Tyr-NH2
- Neuropeptide Y (13-36), amide, human
- 122341-40-6
- L000449
- NPY (13-36) (HUMAN, RAT)
- NEUROPEPTIDE Y (13-36) HUMAN
- DA-56128
- Neuropeptide Y (13-36) (human, rat) trifluoroacetate salt
- +Expand
-
- WPVRWBQWAYQJSX-YGPTWXQHSA-N
- InChI=1S/C134H207N41O36S/c1-14-67(7)104(128(209)171-97(60-101(136)183)123(204)165-92(54-66(5)6)125(206)174-105(68(8)15-2)129(210)175-106(72(12)177)130(211)162-86(25-20-51-151-134(144)145)113(194)160-87(42-44-100(135)182)117(198)158-84(23-18-49-149-132(140)141)114(195)163-90(107(137)188)55-73-26-34-78(178)35-27-73)173-126(207)95(58-76-32-40-81(181)41-33-76)168-122(203)96(59-77-62-146-64-152-77)169-116(197)85(24-19-50-150-133(142)143)159-119(200)91(53-65(3)4)164-110(191)71(11)155-127(208)99(63-176)172-121(202)94(57-75-30-38-80(180)39-31-75)167-120(201)93(56-74-28-36-79(179)37-29-74)166-115(196)83(22-17-48-148-131(138)139)156-108(189)70(10)154-112(193)89(46-52-212-13)161-124(205)98(61-103(186)187)170-118(199)88(43-45-102(184)185)157-109(190)69(9)153-111(192)82-21-16-47-147-82/h26-41,62,64-72,82-99,104-106,147,176-181H,14-25,42-61,63H2,1-13H3,(H2,135,182)(H2,136,183)(H2,137,188)(H,146,152)(H,153,192)(H,154,193)(H,155,208)(H,156,189)(H,157,190)(H,158,198)(H,159,200)(H,160,194)(H,161,205)(H,162,211)(H,163,195)(H,164,191)(H,165,204)(H,166,196)(H,167,201)(H,168,203)(H,169,197)(H,170,199)(H,171,209)(H,172,202)(H,173,207)(H,174,206)(H,175,210)(H,184,185)(H,186,187)(H4,138,139,148)(H4,140,141,149)(H4,142,143,150)(H4,144,145,151)/t67-,68-,69-,70-,71-,72+,82-,83-,84-,85-,86-,87-,88-,89-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,104-,105-,106-/m0/s1
- S(C)CC[C@@H](C(N[C@@H](C)C(N[C@H](C(N[C@H](C(N[C@@H](CC1=CC=C(C=C1)O)C(N[C@@H](CO)C(N[C@@H](C)C(N[C@H](C(N[C@H](C(N[C@@H](CC1=CNC=N1)C(N[C@@H](CC1=CC=C(C=C1)O)C(N[C@H](C(N[C@@H](CC(N)=O)C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N)=O)CC1=CC=C(C=C1)O)=O)CCCNC(=N)N)=O)CCC(N)=O)=O)CCCNC(=N)N)=O)[C@@H](C)O)=O)[C@@H](C)CC)=O)CC(C)C)=O)=O)[C@@H](C)CC)=O)=O)=O)CCCNC(=N)N)=O)CC(C)C)=O)=O)=O)=O)CC1=CC=C(C=C1)O)=O)CCCNC(=N)N)=O)=O)NC([C@H](CC(=O)O)NC([C@H](CCC(=O)O)NC([C@H](C)NC([C@@H]1CCCN1)=O)=O)=O)=O
Computed Properties
- 2998.53000
- 48
- 43
- 100
- 2998.535
- 212
- 6800
- 0
- 27
- 0
- 0
- 0
- 1
- -7.2
- 1310A^2
Experimental Properties
- 5.22100
- 1308.16000
Neuropeptide Y (13-36), amide, human Price
Neuropeptide Y (13-36), amide, human Suppliers
Hangzhou Taijia Biotech Co.,Ltd
Audited Supplier
(CAS:122341-40-6)
LAI JING LI
13336049365
3007955256@qq.com
Neuropeptide Y (13-36), amide, human Related Literature
-
N. Nambi Krishnan,Jong Hyun Jang,Hyoung-Juhn Kim,Suk-Woo Nam,Tae-Hoon Lim J. Mater. Chem., 2012,22, 14602-14607
-
3. Synthesis, functionalisation and post-synthetic modification of bismuth metal–organic frameworks†M. Köppen,O. Beyer,S. Wuttke,U. Lüning,N. Stock Dalton Trans., 2017,46, 8658-8663
-
Shun-Xin Li,Guo-Ping Zhang,Hong Xia,Yi-Shi Xu,Chao Lv Nanoscale, 2019,11, 18272-18281
-
Nicola Peruffo,Gabriel Gil,Fabrizio Mancin Nanoscale, 2021,13, 6005-6015
-
7. Fluorescent heterometallic MOFs: tunable framework charges and application for explosives detection†Kangcai Wang,Tianlin Liu,Yuji Liu,Xin Tian,Jie Sun,Qinghua Zhang CrystEngComm, 2016,18, 8301-8308
-
Sarah H. Hewitt,Georgina Macey,Romain Mailhot,Mark R. J. Elsegood,Fernanda Duarte,Alan M. Kenwright,Stephen J. Butler Chem. Sci., 2020,11, 3619-3628
-
Klaus Mayer,Maria Wallenius,Ian Ray Analyst, 2005,130, 433-441
-
Thamina Akther,Shofiur Rahman,Paris E. Georghiou,Taisuke Matsumoto,Junji Tanaka,Carl Redshaw,Takehiko Yamato Org. Biomol. Chem., 2017,15, 3519-3527
122341-40-6 (Neuropeptide Y (13-36), amide, human) Related Products
- 40077-57-4(Aviptadil)
- 86784-80-7(CRF (HUMAN, RAT))
- 120928-03-2(L-Arginine,L-histidyl-L-seryl-L-a-aspartyl-L-alanyl-L-valyl-L-phenylalanyl-L-threonyl-L-a-aspartyl-L-asparaginyl-L-tyrosyl-L-threonyl-)
- 131438-79-4(Amyloid beta-protein fragment 1-40)
- 133107-64-9(Insulin Lispro)
- 148498-78-6(Adrenomedullin (human))
Recommended suppliers
Amadis Chemical Company Limited
(CAS:122341-40-6)Neuropeptide Y (13-36), amide, human
99%/99%
5mg/10mg
401.0/602.0